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Compound of Interest

Compound Name:
N-cyclohexyl-1,4-diazepane-1-

carboxamide

Cat. No.: B7806685

Get Quote

Introduction & Scope
The 1,4-diazepane (homopiperazine) moiety is a privileged pharmacophore in medicinal

chemistry, serving as a core scaffold in ligands for targets such as the Cannabinoid Receptor 2

(CB2), Soluble Epoxide Hydrolase (sEH), and various TRP channels.

This Application Note details the protocol for synthesizing N-cyclohexyl-1,4-diazepane-1-
carboxamide. This specific derivative features a urea linkage at the N1 position and a

secondary amine at N4. The synthesis presents a classic chemoselectivity challenge: 1,4-

diazepane contains two equivalent secondary amines. Direct reaction with cyclohexyl

isocyanate typically yields a statistical mixture of mono-urea, bis-urea, and unreacted starting

material.

To ensure high purity and yield, this protocol utilizes a protection-deprotection strategy

employing tert-butyl 1,4-diazepane-1-carboxylate (1-Boc-homopiperazine) as the starting

material. This approach guarantees regiospecificity.

Key Chemical Properties[1][2][3][4][5]
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Target Molecule: N-cyclohexyl-1,4-diazepane-1-carboxamide

Molecular Formula: C

H

N

O

Molecular Weight: 225.33 g/mol

LogP (Predicted): ~1.2 (Free base)

Retrosynthetic Analysis & Strategy
The most robust route disconnects the urea linkage, tracing back to a nucleophilic attack of the

diazepane nitrogen on the electrophilic carbon of cyclohexyl isocyanate. To prevent

polymerization or bis-functionalization, the N4 position is orthogonally protected with a Boc

group.

Target:
N-cyclohexyl-1,4-diazepane-

1-carboxamide

Intermediate:
4-Boc-1-(cyclohexylcarbamoyl)-

1,4-diazepane

Deprotection
(TFA or HCl)

Starting Material 1:
1-Boc-1,4-diazepane Urea Formation

Starting Material 2:
Cyclohexyl Isocyanate

+

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the protection strategy required to achieve

mono-functionalization.

Detailed Experimental Protocol
Phase 1: Urea Coupling (Carbamoylation)
Objective: Selective formation of the urea linkage at the free secondary amine of 1-Boc-1,4-

diazepane.
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Reagents:

1-Boc-1,4-diazepane (1.0 equiv) [CAS: 112275-50-0]

Cyclohexyl isocyanate (1.05 equiv) [CAS: 3173-53-3]

Dichloromethane (DCM), anhydrous (0.1 M concentration)

Triethylamine (TEA) (0.5 equiv, optional catalyst)

Procedure:

Preparation: In a flame-dried Round Bottom Flask (RBF) equipped with a magnetic stir bar

and nitrogen inlet, dissolve 1-Boc-1,4-diazepane (1.0 g, 5.0 mmol) in anhydrous DCM (50

mL).

Cooling: Cool the solution to 0°C using an ice/water bath. Rationale: Isocyanates are highly

reactive. Low temperature prevents exotherms and minimizes side reactions.

Addition: Add Cyclohexyl isocyanate (0.69 g, 0.71 mL, 5.5 mmol) dropwise over 10 minutes

via a syringe.

Note: If the reaction is sluggish, add TEA (0.5 equiv). However, for aliphatic amines

reacting with isocyanates, base is often unnecessary.

Reaction: Allow the mixture to warm to room temperature (RT) naturally and stir for 4–6

hours.

Monitoring: Monitor by TLC (5% MeOH in DCM, stain with Ninhydrin or PMA). The starting

amine spot should disappear, and a less polar urea product spot should appear.

Workup:

Quench with water (20 mL).

Separate the organic layer.[1]

Extract the aqueous layer with DCM (2 x 20 mL).
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Wash combined organics with Brine (30 mL), dry over Na

SO

, filter, and concentrate in vacuo.

Purification: Purify the residue via Flash Column Chromatography (SiO

, Hexanes/Ethyl Acetate gradient 0-50%) to yield the Boc-protected intermediate as a white
solid/foam.

Phase 2: Deprotection (Boc Removal)[6]
Objective: Removal of the tert-butoxycarbonyl group to release the secondary amine.

Reagents:

Trifluoroacetic acid (TFA) or 4M HCl in Dioxane

Dichloromethane (DCM)

Procedure (TFA Method):

Dissolution: Dissolve the intermediate from Phase 1 (1.0 equiv) in DCM (5 mL per gram of

substrate).

Acidolysis: Add TFA (20 equiv) dropwise at 0°C.

Reaction: Stir at RT for 2 hours. Monitor by LC-MS for the loss of the Boc group (M-100 or

M-56 fragments).

Workup (Free Base Isolation):

Concentrate the reaction mixture to remove excess TFA and DCM.

Redissolve the residue in DCM.

Carefully neutralize with saturated aqueous NaHCO

until pH ~8.
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Extract with DCM (3 x). Caution: The product is a polar amine; ensure efficient extraction

or use CHCl

/iPrOH (3:1).

Dry over Na

SO

and concentrate.

Salt Formation (Alternative): If a solid salt is preferred for stability, treat the Boc-intermediate

with 4M HCl in Dioxane. The product will precipitate as the hydrochloride salt. Filter and

wash with diethyl ether.

Mechanistic Insight
The reaction proceeds via a standard nucleophilic addition mechanism. The nucleophilic

nitrogen of the diazepane attacks the electrophilic carbon of the isocyanate.
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Figure 2: Mechanism of urea formation. The secondary amine (N4) attacks the isocyanate

carbon, followed by a rapid proton transfer from the amine nitrogen to the isocyanate nitrogen.
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Issue Probable Cause Corrective Action

Low Yield (Phase 1) Moisture in solvent

Isocyanates hydrolyze to

amines and CO

in water. Ensure anhydrous

DCM and N

atmosphere.

Bis-urea Formation Loss of Boc group

Ensure starting material is pure

1-Boc-diazepane. Avoid acidic

conditions during Phase 1.

Product stuck in Aqueous High Polarity of Product

The final deprotected amine is

polar. Use "salting out"

(saturate aq. layer with NaCl)

or use continuous extraction.

Solidification Issues Hygroscopic Salt

If the HCl salt is hygroscopic,

recrystallize from MeOH/Et

O or isolate as a

fumarate/tartrate salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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